Cas no 2229221-81-0 (3-(difluoromethyl)sulfanylbenzene-1-carbothioamide)

3-(Difluoromethyl)sulfanylbenzene-1-carbothioamide is a specialized organosulfur compound featuring a difluoromethylthio (–SCF₂H) substituent and a carbothioamide (–C(=S)NH₂) group on a benzene ring. This structure confers unique reactivity and potential utility in agrochemical and pharmaceutical applications, particularly as a precursor or intermediate in the synthesis of bioactive molecules. The difluoromethylthio moiety enhances metabolic stability and lipophilicity, while the carbothioamide group offers versatile derivatization opportunities. Its well-defined chemical properties make it suitable for research in medicinal chemistry and crop protection. The compound is typically handled under controlled conditions due to its reactivity, ensuring consistent performance in synthetic pathways.

3-(difluoromethyl)sulfanylbenzene-1-carbothioamide structure

2229221-81-0 structure

Product Name:3-(difluoromethyl)sulfanylbenzene-1-carbothioamide

CAS No:2229221-81-0

MF:C₈H₇F₂NS₂

MW:219.274686098099

CID:6085223

PubChem ID:165688531

Update Time:2025-05-28

3-(difluoromethyl)sulfanylbenzene-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

- 3-(difluoromethyl)sulfanylbenzene-1-carbothioamide
- 2229221-81-0
- 3-[(difluoromethyl)sulfanyl]benzene-1-carbothioamide
- EN300-1973103
- Inchi： 1S/C8H7F2NS2/c9-8(10)13-6-3-1-2-5(4-6)7(11)12/h1-4,8H,(H2,11,12)
- InChI Key： WAHLAGUTANZJCX-UHFFFAOYSA-N
- SMILES： S(C(F)F)C1=CC=CC(C(N)=S)=C1

Computed Properties

Exact Mass: 218.99879790g/mol
Monoisotopic Mass: 218.99879790g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 187
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 83.4Å²

3-(difluoromethyl)sulfanylbenzene-1-carbothioamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1973103-0.05g	3-[(difluoromethyl)sulfanyl]benzene-1-carbothioamide	2229221-81-0	0.05g	$1261.0	2023-09-16
Enamine	EN300-1973103-0.1g	3-[(difluoromethyl)sulfanyl]benzene-1-carbothioamide	2229221-81-0	0.1g	$1320.0	2023-09-16
Enamine	EN300-1973103-0.25g	3-[(difluoromethyl)sulfanyl]benzene-1-carbothioamide	2229221-81-0	0.25g	$1381.0	2023-09-16
Enamine	EN300-1973103-0.5g	3-[(difluoromethyl)sulfanyl]benzene-1-carbothioamide	2229221-81-0	0.5g	$1440.0	2023-09-16
Enamine	EN300-1973103-1.0g	3-[(difluoromethyl)sulfanyl]benzene-1-carbothioamide	2229221-81-0	1g	$1500.0	2023-06-01
Enamine	EN300-1973103-2.5g	3-[(difluoromethyl)sulfanyl]benzene-1-carbothioamide	2229221-81-0	2.5g	$2940.0	2023-09-16
Enamine	EN300-1973103-5.0g	3-[(difluoromethyl)sulfanyl]benzene-1-carbothioamide	2229221-81-0	5g	$4349.0	2023-06-01
Enamine	EN300-1973103-10.0g	3-[(difluoromethyl)sulfanyl]benzene-1-carbothioamide	2229221-81-0	10g	$6450.0	2023-06-01
Enamine	EN300-1973103-1g	3-[(difluoromethyl)sulfanyl]benzene-1-carbothioamide	2229221-81-0	1g	$1500.0	2023-09-16
Enamine	EN300-1973103-5g	3-[(difluoromethyl)sulfanyl]benzene-1-carbothioamide	2229221-81-0	5g	$4349.0	2023-09-16